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Compound of Interest

Compound Name: Calcium metavanadate

CAS No.: 14100-64-2

Cat. No.: B083413 Get Quote

Executive Summary
Calcium metavanadate (

) represents a critical intersection between solid-state materials science and bio-inorganic
chemistry. While primarily utilized as a host lattice for luminescent phosphors and a
photocatalyst, its structural motifs—chains of edge-sharing

polyhedra—make it a significant reference material for understanding vanadate speciation. For
drug development professionals,

serves as a stable solid-state precursor for bioactive vanadate species (insulin mimetics),
where vibrational spectroscopy provides the only non-destructive method to validate phase
purity and local coordination geometry before dissolution studies.

Structural Foundation & Symmetry
To interpret the vibrational spectrum, one must first understand the crystallographic

environment.

typically crystallizes in the brannerite-type structure (Monoclinic, Space Group

).[1]

Lattice Dynamics: The structure consists of sheets formed by edge-sharing
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octahedra. These sheets are held together by

ions located in interlayer sites.

Coordination Environment: Unlike orthovanadates (isolated

tetrahedra), the metavanadate stoichiometry implies a polymeric structure. The vanadium
center is distorted octahedral, leading to distinct V-O bond lengths:

Terminal Bonds (

): Short, covalent, high bond order.

Bridging Bonds (

): Longer, lower bond order, connecting the chains.

This structural anisotropy is the primary driver for the separation of vibrational modes into

distinct high-frequency (terminal) and mid-frequency (bridging) bands.

Synthesis & Sample Preparation
Reproducible spectroscopy requires phase-pure samples. Impurities like pyrovanadate (

) or unreacted

will introduce confounding spectral features.
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Figure 1: Synthesis pathways for Calcium Metavanadate. Solid-state routes yield high

crystallinity (sharp Raman peaks), while sol-gel routes may produce broader bands due to
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lattice defects.

Protocol: Solid-State Synthesis (Standard Reference)
Stoichiometry: Mix

and

in a 1:1 molar ratio.

Homogenization: Wet ball-mill in acetone for 4 hours to ensure intimate contact.

Calcination: Heat at

for 12 hours (decarbonation), then regrind and fire at

for 24 hours.

Validation: The resulting powder should be white/colorless. A yellow tint often indicates

residual

.

Vibrational Analysis: Band Assignments
The vibrational spectrum of

is dominated by the internal modes of the vanadium-oxygen sub-lattice. The interactions
between

and oxygen are largely ionic and appear in the far-IR/low-frequency Raman region.

Raman & IR Assignment Table
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Frequency Region (

)

Dominant Mode
Description

Structural Origin Diagnostic Value

Symmetric Stretch Terminal Oxygen

Primary Identifier.

Indicates the

presence of distorted

or short

bonds.

Asymmetric Stretch Polyhedral Framework
Sensitive to chain

length and distortion.

Bridging Stretch/Bend Chain Linkages

Distinguishes

metavanadate

(chains) from

orthovanadate

(isolated).

Deformation Polyhedral Torsion

Sensitive to

crystallinity and

defects.

Lattice Modes (

)
Ca-O Translation

Specific to the crystal

packing (Brannerite

phase).

Mechanism of Vibrational Separation
The separation between terminal and bridging modes is a direct consequence of bond valence.

High Wavenumber (

): The vanadium atom forms a short, double-bond-like interaction with non-bridging oxygens
to satisfy its

oxidation state. This creates a stiff oscillator with high frequency.

Mid Wavenumber (
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): The bridging oxygens share electron density between two vanadium centers, weakening
the individual bond force constants and lowering the frequency.

CaV2O6 Structure
(Distorted VO6 Chains)

Terminal Oxygen
(Short V=O Bond)

Bridging Oxygen
(Long V-O-V Bond)

Ca-O / Lattice
Interactions

High Frequency
(900-1000 cm-1)

Stiff Oscillator

Mid Frequency
(450-750 cm-1)

Shared Density

Low Frequency
(< 200 cm-1)

Heavy Mass

Click to download full resolution via product page

Figure 2: Correlation between structural units and spectral frequency regions in Calcium
Metavanadate.

Application in Drug Development: Vanadate
Speciation
While

is a solid, it is relevant to pharmaceutical research as a defined precursor for insulin-mimetic
vanadate species.

The Mechanism
Vanadium compounds mimic insulin by inhibiting protein tyrosine phosphatases (PTP1B).

However, the active species is often a soluble vanadate oligomer (mono-, di-, or

tetravanadate).

Dissolution Monitoring: Raman spectroscopy can monitor the dissolution of

in physiological media.
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Speciation Shift: As

dissolves, the disappearance of the

solid-state band and the emergence of solution-phase bands (e.g.,

at

or

depending on pH) provides a kinetic profile of drug release.

Critical Insight: Unlike amorphous vanadate glasses, crystalline

has a defined solubility product (

), allowing for controlled release profiles essential for toxicity management in vanadate
therapies.

Standardized Experimental Protocol
To ensure data integrity (E-E-A-T), follow this self-validating protocol for acquiring Raman

spectra of

.

Equipment Setup
Excitation Source:

or

laser. (

is preferred for scattering efficiency, but

suppresses fluorescence if impurities are present).

Objective:

LWD (Long Working Distance).

Grating:
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(for high spectral resolution).

Step-by-Step Methodology
Calibration (Self-Validation):

Acquire a spectrum of a Silicon wafer reference.

Verify the primary phonon mode is at

.

If outside this range, recalibrate the monochromator.

Sample Mounting:

Press

powder onto a glass microscope slide. Flatten the surface to minimize scattering focus
errors.

Power Optimization:

Start laser power at

.

Ramp power until signal-to-noise is

.

Warning: Vanadates are susceptible to local heating. If the bands shift to lower

frequencies or broaden significantly during acquisition, reduce laser power. This is a sign

of laser-induced thermal expansion or phase transition.

Acquisition:

Integration Time:

.
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Spectral Range:

.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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